7-Ethynyl-4,4-dimethyl-1-(propan-2-yl)-3,4-dihydroquinolin-2(1H)-one

• CAS No.: 185316-52-3
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 7-ethynyl-4,4-dimethyl-1-propan-2-yl-3H-quinolin-2-one
• InChI: InChI=1S/C16H19NO/c1-6-12-7-8-13-14(9-12)17(11(2)3)15(18)10-16(13,4)5/h1,7-9,11H,10H2,2-5H3
• InChI Key: MZVSAWVBHUXJIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)CC(C2=C1C=C(C=C2)C#C)(C)C

Description

7-Ethynyl-4,4-dimethyl-1-(propan-2-yl)-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,4-dimethyl-2-oxo-1,2,3,4-tetrahydro-1-isopropyl-7-[(trimethylsilyl)ethynyl]quinoline (Compound 29) in 7.0 ml of methanol was added potassium carbonate. The mixture was stirred at room temperature for 10 h. The reaction mixture was then concentrated in vacuo and the resulting oil was dissolved in water, and extracted using methylene chloride (2×). The organic layers were dried (MgSO4), filtered and concentrated in vacuo to give the title compound as an oil.